Cas no 2092566-15-7 (3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine
• CAS No: 2092566-15-7
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 4637098
• Update Time: 2025-06-15

3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-2-methoxy-
• 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C7H6BrN3O/c1-12-7-5(8)6-9-3-2-4-11(6)10-7/h2-4H,1H3
• InChI Key： UIULPWUQPUJFSW-UHFFFAOYSA-N
• SMILES： C12=C(Br)C(OC)=NN1C=CC=N2

Additional information on 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine

Introduction to 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine (CAS No. 2092566-15-7)

3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine, with the chemical identifier CAS No. 2092566-15-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively explored for its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine consists of a fused bicyclic system comprising a pyrazole ring linked to a pyrimidine ring. The presence of a bromine substituent at the 3-position and a methoxy group at the 2-position introduces functional diversity, making this compound a valuable intermediate in synthetic chemistry. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[1,5-a]pyrimidine derivatives due to their ability to modulate various biological pathways. Studies have demonstrated that compounds within this class can exhibit inhibitory activity against several kinases, which are enzymes involved in signal transduction pathways critical for cell growth, proliferation, and differentiation. Among these kinases, those belonging to the tyrosine kinase family have been particularly well-studied as targets for anticancer therapies.

One of the most notable applications of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine is its use as a key intermediate in the synthesis of kinase inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting Bruton's tyrosine kinase (BTK), an enzyme that plays a crucial role in B-cell signaling and is implicated in diseases such as chronic lymphocytic leukemia (CLL). The bromine substituent on 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine allows for facile introduction of additional functional groups through cross-coupling reactions, enabling the creation of more sophisticated inhibitors with improved selectivity and potency.

Furthermore, the methoxy group at the 2-position of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine provides an opportunity for further derivatization through oxidation or reduction reactions. This flexibility has been exploited in the development of compounds with enhanced pharmacokinetic properties or altered binding affinities for specific targets. The ability to modify both the bromine and methoxy positions allows chemists to fine-tune the electronic and steric properties of the molecule, optimizing its interaction with biological targets.

Recent advances in computational chemistry have also contributed to the exploration of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine and its derivatives. Molecular modeling studies have helped predict binding modes and affinity profiles for various targets, accelerating the drug discovery process. These computational approaches have been particularly useful in identifying structural modifications that could enhance binding affinity or reduce off-target effects.

The synthesis of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between hydrazines and β-ketoesters or β-diketones to form the pyrazole ring, followed by cyclization with guanidine or urea derivatives to construct the pyrimidine moiety. The introduction of the bromine substituent can be achieved through electrophilic aromatic substitution reactions using brominating agents such as N-bromosuccinimide (NBS). The methoxy group is typically introduced via nucleophilic substitution reactions using methylating agents like dimethyl sulfate or methyl iodide.

The versatility of 3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine as a building block has also led to its use in other therapeutic areas beyond oncology. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammation and immunomodulation. The ability to modulate these pathways makes it a valuable candidate for developing treatments for autoimmune diseases and inflammatory disorders.

In conclusion,3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine (CAS No. 2092566-15-7) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential biological activities. Its role as an intermediate in synthesizing kinase inhibitors underscores its importance in drug discovery efforts aimed at treating cancers and other diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives,3-bromo-2-methoxypyrazolo[1,5-a]pyrimidine is poised to remain a cornerstone in medicinal chemistry innovation.